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Compound of Interest

Compound Name: 1,2-Diphenylethane

Cat. No.: B090400 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

proper disposal of chemical compounds is paramount. This document provides immediate,

essential safety and logistical information for 1,2-Diphenylethane, including personal

protective equipment (PPE) guidelines, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
A summary of recommended personal protective equipment for handling 1,2-Diphenylethane
is provided below. This information is compiled from safety data sheets (SDS) to ensure

comprehensive protection.
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PPE Category Item
Specifications and
Remarks

Eye/Face Protection
Safety Glasses with Side

Shields or Goggles

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[1] Tightly fitting

safety goggles are

recommended.

Skin Protection Chemical-Resistant Gloves

Gloves must be inspected

before use. Use proper glove

removal technique to avoid

skin contact. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.[1] The selected

gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[2] Fire/flame

resistant and impervious

clothing is recommended.

Lab Coat
To be worn over personal

clothing.

Respiratory Protection Respirator If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.[3] A

respiratory protection program

that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2

requirements or European

Standard EN 149 must be
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followed whenever workplace

conditions warrant respirator

use.[2]

Foot Protection Closed-Toe Shoes
Discard contaminated shoes.

[2]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of 1,2-
Diphenylethane and ensure a safe laboratory environment.

Handling:

Work in a well-ventilated area.[3][4] Use only outdoors or in a well-ventilated area.

Avoid the formation of dust and aerosols.[1][3] Provide appropriate exhaust ventilation at

places where dust is formed.[1]

Avoid contact with skin and eyes.[3] Do not get on skin or in eyes.[2]

Do not breathe dust, fume, gas, mist, vapors, or spray.[3]

Wash hands thoroughly after handling.[2] Wash hands before breaks and at the end of the

workday.[1]

Do not eat, drink, or smoke when using this product.

Storage:

Store in a cool, dry, and well-ventilated place.[1][3][4]

Keep the container tightly closed.[1][3][4]

Store away from incompatible materials such as strong oxidizing agents.

Store locked up.[4]
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Accidental Release Measures
In the event of a spill, follow these procedures to mitigate exposure and contamination:

Evacuate Personnel: Evacuate personnel to safe areas. Keep people away from and upwind

of the spill/leak.

Ensure Ventilation: Ensure adequate ventilation.

Personal Protection: Wear appropriate personal protective equipment as outlined in the table

above.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[1][3]

Cleanup:

For dry spills, use dry clean-up procedures and avoid generating dust.[4]

Sweep up, shovel up, or vacuum up the material.[4]

Place the spilled material into a suitable, clean, dry, closed, and labeled container for

disposal.[1][2][4]

Decontamination: Wash the spill area down with large amounts of water. Prevent runoff from

entering drains.[4]

Disposal Plan
Proper disposal of 1,2-Diphenylethane and its contaminated materials is crucial to prevent

environmental contamination and comply with regulations.

Waste Characterization: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.

Professional Disposal: Contact a licensed professional waste disposal service to dispose of

this material.[1][5]
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Disposal Method:

Dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[1][5]

Container Disposal: Dispose of the contents/container to an appropriate treatment and

disposal facility in accordance with applicable laws and regulations.[1] Contaminated

packaging should be disposed of as an unused product.[1][5]

Regulatory Compliance: Observe all federal, state, and local environmental regulations.[5]

Workflow for Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of 1,2-
Diphenylethane.
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Workflow for Handling and Disposal of 1,2-Diphenylethane
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Caption: Workflow for 1,2-Diphenylethane Handling and Disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b090400?utm_src=pdf-body-img
https://www.benchchem.com/product/b090400?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b090400?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/1-2-diphenylethane.pdf
https://pim-resources.coleparmer.com/sds/58466.pdf
https://www.echemi.com/sds/benzildihydrazone-pid_Seven38123.html
https://store.apolloscientific.co.uk/storage/msds/OR30505_msds.pdf
https://dept.harpercollege.edu/chemistry/msds/Dibromo-1,2-diphenylethane%201,2-.pdf
https://www.benchchem.com/product/b090400#personal-protective-equipment-for-handling-1-2-diphenylethane
https://www.benchchem.com/product/b090400#personal-protective-equipment-for-handling-1-2-diphenylethane
https://www.benchchem.com/product/b090400#personal-protective-equipment-for-handling-1-2-diphenylethane
https://www.benchchem.com/product/b090400#personal-protective-equipment-for-handling-1-2-diphenylethane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b090400?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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